(25S)-5β-Spirostane-1β,3β,4β,5-tetrol
(25S)-5β-Spirostane-1β,3β,4β,5-tetrol
Brand Name:
Vulcanchem
CAS No.:
17934-59-7
VCID:
VC0101235
InChI:
InChI=1S/C27H44O6/c1-14-5-10-27(32-13-14)15(2)22-20(33-27)11-18-16-6-9-26(31)23(30)19(28)12-21(29)25(26,4)17(16)7-8-24(18,22)3/h14-23,28-31H,5-13H2,1-4H3/t14-,15-,16+,17-,18-,19-,20-,21+,22-,23-,24-,25-,26-,27+/m0/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6O)O)O)C)O)C)C)OC1
Molecular Formula:
C27H44O6
Molecular Weight:
464.6 g/mol
(25S)-5β-Spirostane-1β,3β,4β,5-tetrol
CAS No.: 17934-59-7
Main Products
VCID: VC0101235
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol
CAS No. | 17934-59-7 |
---|---|
Product Name | (25S)-5β-Spirostane-1β,3β,4β,5-tetrol |
Molecular Formula | C27H44O6 |
Molecular Weight | 464.6 g/mol |
IUPAC Name | (1S,2S,4S,5'S,6R,7S,8R,9S,12S,13S,14R,16S,17S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-14,16,17,18-tetrol |
Standard InChI | InChI=1S/C27H44O6/c1-14-5-10-27(32-13-14)15(2)22-20(33-27)11-18-16-6-9-26(31)23(30)19(28)12-21(29)25(26,4)17(16)7-8-24(18,22)3/h14-23,28-31H,5-13H2,1-4H3/t14-,15-,16+,17-,18-,19-,20-,21+,22-,23-,24-,25-,26-,27+/m0/s1 |
Standard InChIKey | FLDVFDQHJBXYFP-PBVSVCIJSA-N |
Isomeric SMILES | C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@]6([C@@]5([C@@H](C[C@@H]([C@@H]6O)O)O)C)O)C)C)OC1 |
SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6O)O)O)C)O)C)C)OC1 |
Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6O)O)O)C)O)C)C)OC1 |
PubChem Compound | 12303876 |
Last Modified | Nov 11 2021 |
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